Cas no 1092305-69-5 (3-5-(pyridin-4-yl)-1H-1,2,4-triazol-3-ylaniline)

• Product Name: 3-5-(pyridin-4-yl)-1H-1,2,4-triazol-3-ylaniline
• CAS No: 1092305-69-5
• MF: C₁₃H₁₁N₅
• MW: 237.259941339493
• CID: 6424106
• PubChem ID: 33779310
• Update Time: 2025-06-10

3-5-(pyridin-4-yl)-1H-1,2,4-triazol-3-ylaniline Chemical and Physical Properties

Names and Identifiers

• 3-5-(pyridin-4-yl)-1H-1,2,4-triazol-3-ylaniline
• 3-(5-(pyridin-4-yl)-1H-1,2,4-triazol-3-yl)aniline
• Benzenamine, 3-[5-(4-pyridinyl)-1H-1,2,4-triazol-3-yl]-
• UXUIWFOVSCERHX-UHFFFAOYSA-N
• 3-(5-Pyridin-4-yl-1H-[1,2,4]triazol-3-yl)-phenylamine
• 3-[5-(pyridin-4-yl)-1H-1,2,4-triazol-3-yl]aniline
• F2183-0502
• 3-(5-Pyridin-4-yl-1H-[1,2,4]triazol-3-yl)-phenyl amine
• 1092305-69-5
• BB 0221626
• 3-(5-pyridin-4-yl-1H-1,2,4-triazol-3-yl)aniline
• AKOS002326103
• VS-10898

• Inchi： 1S/C13H11N5/c14-11-3-1-2-10(8-11)13-16-12(17-18-13)9-4-6-15-7-5-9/h1-8H,14H2,(H,16,17,18)
• InChI Key： UXUIWFOVSCERHX-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2N=C(C3C=CN=CC=3)NN=2)=C1

Computed Properties

• Exact Mass: 237.10144537g/mol
• Monoisotopic Mass: 237.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 565.9±60.0 °C(Predicted)
• pka: 8.25±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 3-5-(pyridin-4-yl)-1H-1,2,4-triazol-3-ylaniline

Research Briefing on 3-5-(pyridin-4-yl)-1H-1,2,4-triazol-3-ylaniline (CAS: 1092305-69-5) and Its Recent Advances in Chemical Biology and Pharmaceutical Research

In recent years, the compound 3-5-(pyridin-4-yl)-1H-1,2,4-triazol-3-ylaniline (CAS: 1092305-69-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing aims to provide a comprehensive overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The compound 3-5-(pyridin-4-yl)-1H-1,2,4-triazol-3-ylaniline belongs to the class of heterocyclic compounds, which are known for their diverse pharmacological activities. Recent studies have highlighted its role as a promising scaffold for the development of novel kinase inhibitors, particularly in the context of cancer therapy. The presence of both pyridine and triazole moieties in its structure contributes to its ability to interact with various biological targets, making it a versatile candidate for drug discovery.

One of the key advancements in the study of this compound is its synthesis and optimization. Researchers have developed efficient synthetic routes to produce 3-5-(pyridin-4-yl)-1H-1,2,4-triazol-3-ylaniline with high purity and yield. These methods often involve multi-step reactions, including condensation and cyclization processes, which have been refined to improve scalability and reproducibility. The availability of these synthetic protocols has facilitated further exploration of the compound's biological properties.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 3-5-(pyridin-4-yl)-1H-1,2,4-triazol-3-ylaniline exhibits potent inhibitory effects on specific kinases involved in cell proliferation and survival pathways. For instance, it has shown promising activity against receptor tyrosine kinases (RTKs) and serine/threonine kinases, which are often dysregulated in various cancers. These findings suggest that the compound could serve as a lead molecule for the development of targeted therapies.

Furthermore, preliminary pharmacokinetic and toxicological studies have provided insights into the compound's bioavailability and safety profile. While further investigations are needed to fully understand its metabolic fate and potential side effects, the current data indicate that 3-5-(pyridin-4-yl)-1H-1,2,4-triazol-3-ylaniline has favorable drug-like properties, including reasonable solubility and stability under physiological conditions.

Looking ahead, the potential clinical applications of this compound are vast. Researchers are exploring its use not only in oncology but also in other therapeutic areas, such as inflammatory diseases and neurodegenerative disorders. The versatility of its chemical structure allows for further derivatization, enabling the design of analogs with enhanced potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical trials.

In conclusion, 3-5-(pyridin-4-yl)-1H-1,2,4-triazol-3-ylaniline (CAS: 1092305-69-5) represents a promising candidate in the field of chemical biology and drug development. Its unique structural features, combined with its demonstrated biological activity, make it a valuable subject of ongoing research. As synthetic methodologies and biological evaluations continue to advance, this compound is poised to play a significant role in the development of next-generation therapeutics.